5,7-Dichlorothiazolo[4,5-d]pyrimidin-2(3H)-one

• Molecular Formula: C5HCl2N3OS
• Molecular Weight: 222.05 g/mol
• IUPAC Name: 5,7-dichloro-3H-[1,3]thiazolo[4,5-d]pyrimidin-2-one
• InChI: InChI=1S/C5HCl2N3OS/c6-2-1-3(9-4(7)8-2)10-5(11)12-1/h(H,8,9,10,11)
• InChI Key: QSGGNMMZDLMHOB-UHFFFAOYSA-N
• Canonical SMILES: C12=C(NC(=O)S1)N=C(N=C2Cl)Cl

Description

5,7-Dichlorothiazolo[4,5-d]pyrimidin-2(3H)-one is a useful research compound. Its molecular formula is C5HCl2N3OS and its molecular weight is 222.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2(3H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2(3H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A suspension of the trichloro compound (22: 3.0 g, 12 mmol) in 1N NaOH (35 mL) was heated at 60° C. for 1 h. The solution was treated with decolorizing carbon and then acidified with 10% aqueous HCl. The resulting precipitate was collected and reprecipitated from dilute base with glacial acetic acid to provide 24 as orange needles (1.38 g, 50%): mp. 191°-192° C.: UV λmax (pH 1) 254 nm (ε5,300), 290 (11,400): UV λmax (pH 7, 11) 226 nm (ε28,900), 300 (14,100). Anal. Calcd. for C5HCl2N3OS: C, 27.04: H, 0.45: Cl, 31.93: N, 18.93. Found: C, 26.78: H, 0.61: Cl, 32.15: N, 18.66.